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STF-118804 Solubility Reference

The following table summarizes the key solubility data for STF-118804 from major supplier specifications

and research literature.

Solvent Reported Solubility Source / Lot Specifics

DMSO 20 mg/mL (clear) Sigma-Aldrich [1]

DMSO 25 mg/mL (54.17 mM) MedChemExpress [2]

DMSO 61 mg/mL (132.16 mM) Selleckchem (Batch: S731601) [3]

Water Insoluble Selleckchem [3]

Ethanol Insoluble Selleckchem [3]

Troubleshooting Guide & FAQs

Here are answers to specific issues you might encounter.

Q1: What is the best way to prepare a stock solution of STF-118804? A1: The consensus is to use pure,

fresh DMSO.
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Recommended Protocol:
Warm & Sonicate: Allow the vial to warm to room temperature. Gently tap the vial to loosen the
powder. Add the required volume of pure, anhydrous DMSO.

Sonicate: Briefly sonicate the mixture in a water bath sonicator for 1-2 minutes. This uses
ultrasonic energy to help disrupt particles and accelerate dissolution [2].

Vortex: Gently vortex the solution to ensure complete mixing and homogeneity.
Important Note: DMSO is hygroscopic (absorbs water from the air). Using "freshly opened DMSO" is

critical, as moisture-contaminated DMSO can significantly reduce the solubility of the compound [2].

Q2: My compound won't fully dissolve in DMSO, even after sonication. What should I do? A2: If the

powder does not dissolve, consider these steps:

Check the Concentration: Verify that you are not exceeding the solubility limit for your specific
batch. As the table shows, solubility can vary. Try preparing a more dilute stock solution (e.g., 10 mM

instead of 50 mM).
Apply Gentle Heat: Warming the vial in your hand or at 37°C for a short period can help. Avoid high

temperatures that might degrade the compound.
Verify the Product: Ensure the compound is stored correctly (typically at -20°C) and has not expired

or degraded.

Q3: I need to administer STF-118804 in an animal study. How can I formulate it for in vivo use? A3:

Since STF-118804 is insoluble in water, you must use a specialized vehicle. The following in vivo

formulation has been validated by a supplier [3]:

Formulation: 5% DMSO + 40% PEG300 + 5% Tween-80 + 50% ddH₂O
Preparation Method:

First, dissolve STF-118804 in a small volume of DMSO to create a concentrated master liquid.
Add PEG300 to the DMSO solution and mix evenly until clear.

Add Tween-80 to the above mixture and mix evenly.
Finally, slowly add the remaining ddH₂O while vortexing or stirring.

Critical: The mixed solution should be used immediately for the best results, as precipitation may
occur over time.

Q4: What are the general scientific strategies for dealing with poorly soluble compounds like STF-

118804? A4: The low solubility of new chemical entities is a major challenge in drug development.

Common pharmaceutical approaches include [4] [5]:

Particle Size Reduction: Techniques like micronization or creating nanosuspensions increase the

surface area of the drug, which can enhance its dissolution rate.
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Solid Dispersion: Dispensing the drug in an inert, water-soluble carrier matrix can greatly improve

solubility and bioavailability.
Complexation: Using cyclodextrins to form inclusion complexes can enhance aqueous solubility and

stability.
Use of Surfactants: As seen in the in vivo formulation, surfactants (e.g., Tween-80) can help

solubilize compounds by reducing surface tension.
Salt Formation: For ionizable compounds, forming a salt is one of the most common and effective

methods to improve solubility, though this requires specific chemical properties.

Experimental Workflow for Solubility Issues

This diagram outlines a logical, step-by-step approach to diagnosing and resolving STF-118804 solubility

problems in your lab.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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